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Compound of Interest

Compound Name: 7,3'-Dimethoxyflavone

CAS No.: 6802-49-9

Cat. No.: B191138

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the spectroscopic data for 7,3'-
dimethoxyflavone (IUPAC name: 7-methoxy-2-(3-methoxyphenyl)chromen-4-one), a

significant member of the flavonoid family. Understanding the spectroscopic signature of this

compound is fundamental for its identification, characterization, and quality control in research

and development. This document synthesizes data from nuclear magnetic resonance (NMR)

spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) to offer a complete

analytical profile.

Molecular Structure and Spectroscopic Correlation
The structural features of 7,3'-dimethoxyflavone, including its flavone backbone and the

specific placement of its two methoxy groups, give rise to a unique spectroscopic fingerprint.

The chromen-4-one (A and C rings) and the 3'-methoxyphenyl (B ring) moieties each contribute

distinct signals in the various spectroscopic techniques employed for its analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a powerful tool for elucidating the precise structure of organic molecules.

For 7,3'-dimethoxyflavone, both ¹H and ¹³C NMR provide critical information about the

chemical environment of each proton and carbon atom.

While a complete, authoritatively published and assigned NMR dataset for 7,3'-
dimethoxyflavone is not readily available in the cited public literature, the expected chemical

shifts can be inferred from the analysis of closely related and structurally similar flavonoids. The

following tables outline the anticipated ¹H and ¹³C NMR data.

¹H NMR (Proton NMR) Data (Predicted)
The proton NMR spectrum of 7,3'-dimethoxyflavone is expected to exhibit distinct signals for

the aromatic protons on the A, B, and C rings, as well as the protons of the two methoxy

groups.

Proton
Predicted Chemical

Shift (δ, ppm)
Multiplicity

Coupling Constant

(J, Hz)

H-3 ~6.8 s -

H-5 ~7.9 d ~8.8

H-6 ~7.0 dd ~8.8, 2.4

H-8 ~6.9 d ~2.4

H-2' ~7.5 t ~2.0

H-4' ~7.1 ddd ~8.0, 2.0, 1.0

H-5' ~7.4 t ~8.0

H-6' ~7.4 dt ~8.0, 1.0

7-OCH₃ ~3.9 s -

3'-OCH₃ ~3.9 s -

Note: Predicted data is based on the analysis of similar flavonoid structures. The exact

chemical shifts and coupling constants can vary depending on the solvent and experimental

conditions.
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¹³C NMR (Carbon NMR) Data (Predicted)
The ¹³C NMR spectrum provides information on the carbon skeleton of the molecule.

Carbon Predicted Chemical Shift (δ, ppm)

C-2 ~163

C-3 ~107

C-4 ~177

C-4a ~114

C-5 ~127

C-6 ~114

C-7 ~165

C-8 ~100

C-8a ~158

C-1' ~132

C-2' ~113

C-3' ~160

C-4' ~116

C-5' ~130

C-6' ~120

7-OCH₃ ~56

3'-OCH₃ ~56

Note: Predicted data is based on the analysis of similar flavonoid structures. The exact

chemical shifts can vary depending on the solvent and experimental conditions.
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Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR

spectrum of 7,3'-dimethoxyflavone is characterized by absorption bands corresponding to its

carbonyl group, aromatic rings, and ether linkages.

Frequency (cm⁻¹) Intensity Assignment

~1640 Strong
C=O (carbonyl) stretching of

the γ-pyrone ring

~1605, ~1500, ~1450 Medium-Strong
C=C aromatic ring stretching

vibrations

~1250, ~1030 Strong
C-O (ether) stretching of the

methoxy groups

~3050 Medium C-H aromatic stretching

~2950, ~2850 Medium
C-H aliphatic stretching of the

methoxy groups

~850-750 Strong
C-H out-of-plane bending of

the aromatic rings

Note: The IR data is based on typical values for flavones and the information available in the

PubChem database for 7,3'-dimethoxyflavone[1].

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation.

For 7,3'-dimethoxyflavone (Molecular Formula: C₁₇H₁₄O₄, Molecular Weight: 282.29 g/mol ),

high-resolution mass spectrometry (HRMS) is expected to show a protonated molecule [M+H]⁺

at an m/z of approximately 283.0965[2].

The fragmentation pattern in tandem mass spectrometry (MS/MS) of flavonoids is often

characterized by the retro-Diels-Alder (RDA) reaction, which involves the cleavage of the C-

ring. Additionally, the loss of small neutral molecules such as carbon monoxide (CO) and
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methyl radicals (•CH₃) from the methoxy groups is a common fragmentation pathway for this

class of compounds[2].

Expected Fragmentation:

[M+H]⁺: m/z ~283.0965

[M+H - •CH₃]⁺: Loss of a methyl radical from one of the methoxy groups.

[M+H - CO]⁺: Loss of carbon monoxide from the γ-pyrone ring.

Further fragmentations involving the RDA reaction and additional losses of small molecules.

Experimental Protocols
The acquisition of high-quality spectroscopic data is crucial for the accurate characterization of

7,3'-dimethoxyflavone. The following are generalized protocols for the spectroscopic

techniques discussed.

NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 7,3'-dimethoxyflavone in a suitable

deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

¹H NMR Acquisition: Acquire the ¹H NMR spectrum using a high-field NMR spectrometer

(e.g., 400 MHz or higher). Standard acquisition parameters include a 30-degree pulse angle,

a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-

to-noise ratio.

¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum on the same instrument. A proton-

decoupled sequence is typically used. A longer acquisition time or a higher sample

concentration may be necessary due to the lower natural abundance of the ¹³C isotope.

Data Processing: Process the raw data (FID) by applying a Fourier transform, phase

correction, and baseline correction. The chemical shifts should be referenced to the residual

solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy
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Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is

commonly used. A small amount of the sample is placed directly on the ATR crystal.

Alternatively, a KBr pellet can be prepared by mixing a small amount of the sample with dry

KBr powder and pressing it into a thin disk.

Data Acquisition: Record the IR spectrum over the range of 4000-400 cm⁻¹.

Data Analysis: Identify the characteristic absorption bands and assign them to the

corresponding functional groups.

Mass Spectrometry (MS)
Sample Preparation: Prepare a dilute solution of 7,3'-dimethoxyflavone in a suitable solvent

(e.g., methanol, acetonitrile).

Data Acquisition: Introduce the sample into the mass spectrometer via an appropriate

ionization source (e.g., Electrospray Ionization - ESI). Acquire the full scan mass spectrum to

determine the molecular ion peak. For fragmentation analysis, perform tandem mass

spectrometry (MS/MS) by selecting the molecular ion as the precursor ion and subjecting it

to collision-induced dissociation (CID).

Data Analysis: Analyze the mass spectrum to identify the molecular ion and the major

fragment ions. Propose a fragmentation pathway consistent with the observed data and the

structure of the molecule.

Visualization of Methodologies
General Spectroscopic Analysis Workflow
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Caption: Workflow for the spectroscopic analysis of 7,3'-dimethoxyflavone.

Relationship between Structure and Spectroscopic Data

7,3'-Dimethoxyflavone

Chromen-4-one Core 7-OCH₃ Group 3'-OCH₃ Group Phenyl B-Ring

NMR Spectroscopy

¹H: Aromatic & OCH₃ protons ¹³C: Carbon skeleton shifts

 Aromatic signals  Singlet at ~3.9 ppm  Singlet at ~3.9 ppm  B-ring proton pattern

IR Spectroscopy

C=O stretch (~1640 cm⁻¹) C-O stretch (~1250, 1030 cm⁻¹)

 Carbonyl group

Mass Spectrometry

Molecular Ion [M+H]⁺ ~283 Fragmentation: loss of •CH₃, CO

 Loss of •CH₃  Loss of •CH₃

Click to download full resolution via product page

Caption: Correlation of molecular structure with key spectroscopic data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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